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Compound of Interest

Compound Name: 2,4-Dichlorophenethylamine

Cat. No.: B1295462

Abstract

This document provides detailed guidelines and protocols for the safe storage and handling of
2,4-Dichlorophenethylamine (CAS: 52516-13-9). It is intended for researchers, scientists, and
drug development professionals who may handle this compound in a laboratory setting. The
note covers chemical properties, hazard identification, personal protective equipment (PPE),
storage conditions, emergency procedures, and disposal.

Chemical and Physical Properties

2,4-Dichlorophenethylamine is an organic compound used as an intermediate in organic

synthesis and for research purposes.[1][2] Its physical and chemical properties are summarized
below.
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Property Value Reference
CAS Number 52516-13-9 [3]
Molecular Formula CsHsCI2N [3]
Molecular Weight 190.07 g/mol [31[4]
Appearance Colorl.ess to Pale Yellow Liquid ae
or Solid

Purity >98.0% (GC) [3][5]
Density 1.26 g/mL at 25°C [2]

Boiling Point 75-76°C @ 0.04 mm Hg [2]

. Soluble in organic solvents,
Solubility - . [1]2]
limited solubility in water.

Hazard Identification and GHS Classification

2,4-Dichlorophenethylamine is classified as a hazardous substance.[3] All personnel must be
fully aware of its potential hazards before handling.

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[3]
[4]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A L
irritation.[3][4]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation.[4][6]

Signal Word Warning [3]

GHS Pictogram I (Exclamation Mark) [3]

Protocols for Safe Handling and Use
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Protocol: Engineering Controls

o Ventilation: Always handle 2,4-Dichlorophenethylamine inside a certified chemical fume
hood to minimize inhalation exposure.[3] Local exhaust ventilation should be used if vapor or
aerosol generation is likely.[3]

o Safety Stations: Ensure that a fully functional safety shower and eyewash station are readily
accessible in the immediate work area.[3]

» Closed Systems: For larger quantities or repeated operations, use a closed system to
prevent direct exposure.[3]

Protocol: Required Personal Protective Equipment
(PPE)

A comprehensive PPE regimen is mandatory when handling this compound.
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PPE Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[3]

To prevent eye contact and

serious irritation.[3]

Face Protection

A face shield should be worn in
addition to goggles if there is a

significant splash hazard.[3]

Provides an additional layer of

protection for the face.

Respiratory Protection

A NIOSH-approved vapor
respirator is required if
ventilation is inadequate or for

spill cleanup.[3]

To prevent respiratory tract

irritation.[4]

Skin and Body Protection

A flame-retardant lab coat,
long pants, and closed-toe
shoes. Protective boots may
be required depending on the

scale of work.[3]

To protect skin from accidental

contact.

Protocol: General Laboratory Hygiene

Avoid all direct contact with the chemical.[3]

Wash hands and face thoroughly with soap and water after handling and before leaving the

laboratory.[3]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Remove contaminated clothing and wash it before reuse.[3]

Protocol for Safe Storage
Storage Conditions
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Proper storage is critical to maintain the stability of 2,4-Dichlorophenethylamine and prevent

hazardous situations.[1][7]

Parameter Requirement Rationale
) Prevents degradation and
Temperature Store in a cool place. )
pressure buildup.
Store under an inert gas (e.g., The compound is air-sensitive.
Atmosphere )
Argon, Nitrogen). [3]
Light Store in a dark place, away Prevents light-induced
[
J from direct sunlight. degradation.
] Keep in a tightly closed, Prevents leakage and
Container _ I
properly labeled container. contamination.[3]
Store in a well-ventilated, ]
_ . _ Ensures proper segregation
Location designated chemical storage
and safety.
area.[6]
Avoid long storage periods, as
) the product may degrade over
Duration

time and become more

hazardous.[3]

Incompatible Materials

Store 2,4-Dichlorophenethylamine away from the following:

e Strong Oxidizing Agents: Can cause vigorous reactions.[3]

Emergency Response Protocols

Protocol: Spill Response

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated (use fume hood if spill is contained).

o PPE: Don appropriate PPE, including respiratory protection.[3]
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o Containment: For small spills, absorb the material with a non-combustible absorbent like dry
sand or earth.[3] For large spills, create a dike or bund to contain the material.[3]

o Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

e Reporting: Report the incident to the appropriate environmental health and safety personnel.

Protocol: First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o ]
water. If skin irritation occurs, seek medical

advice.[3]

Rinse cautiously and thoroughly with water for

at least 15 minutes.[3] Remove contact lenses,
Eye Contact if present and easy to do so.[3] Continue rinsing.

If eye irritation persists, seek immediate medical

attention.[3]

Move the person to fresh air and keep them in a

position comfortable for breathing. If respiratory

Inhalation o .
irritation occurs or if the person feels unwell,
seek medical attention.
_ Rinse mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[3]

Protocol for Waste Disposal
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o Collection: All waste containing 2,4-Dichlorophenethylamine must be collected in a
designated, sealed, and properly labeled hazardous waste container.

o Disposal Method: Disposal must be carried out by qualified personnel.[3] A common method
is to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator
equipped with an afterburner and scrubber.[3]

o Compliance: Always comply with all federal, state, and local environmental regulations for
hazardous waste disposal.[3] Do not allow the product to enter drains, waterways, or soil.[3]

Visualized Workflows
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Caption: Workflow for the safe handling of 2,4-Dichlorophenethylamine.
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Caption: Decision tree for emergency response to spills or exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Safe Storage and Handling of 2,4-
Dichlorophenethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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dichlorophenethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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